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Cat. No.: B605798 Get Quote

Technical Data Sheet: Azide-PEG5-Tos
Introduction
For researchers, scientists, and professionals engaged in drug development, particularly in the

fields of bioconjugation, antibody-drug conjugates (ADCs), and proteomics, precise molecular

characterization of linker molecules is paramount. Azide-PEG5-Tos is a bifunctional,

hydrophilic linker leveraging a pentaethylene glycol (PEG) spacer to enhance aqueous

solubility. It features a terminal azide group for click chemistry reactions and a terminal tosylate

group, which serves as an excellent leaving group for nucleophilic substitution. This document

provides a detailed calculation of the theoretical molecular weight of Azide-PEG5-Tos.

Chemical Structure and Formula
Azide-PEG5-Tos, systematically named 14-azido-3,6,9,12-tetraoxatetradecyl 4-

methylbenzenesulfonate, possesses a well-defined chemical structure.[1] The molecule

consists of three primary components:

An azide (N₃) functional group.

A pentaethylene glycol (PEG5) spacer, which increases the hydrophilicity of the molecule.

A tosyl (Tos) group, which is a derivative of p-toluenesulfonic acid.

Based on this structure, the verified chemical formula for Azide-PEG5-Tos is C₁₇H₂₇N₃O₇S[1]

[2][3][4].
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Methodology for Molecular Weight Calculation
The theoretical molecular weight is calculated by summing the atomic masses of all atoms

present in the empirical formula (C₁₇H₂₇N₃O₇S). The calculation utilizes the standard atomic

weights of each element.

Calculation Steps:

Identify the count of each atom in the chemical formula.

Multiply the atom count by the standard atomic weight of that element.

Sum the total weights of all elements to obtain the final molecular weight.

The following diagram illustrates this computational workflow.
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Identify Chemical Formula
(C17H27N3O7S)

Determine Atom Count
C=17, H=27, N=3, O=7, S=1

Get Standard Atomic Weights
C: 12.011
H: 1.008

N: 14.007
O: 15.999
S: 32.06

Calculate Mass Contribution
Mass(X) = Count(X) * AtomicWeight(X)

Sum All Contributions
MW = Σ Mass(X)

Final Molecular Weight

Click to download full resolution via product page

Diagram 1: Workflow for calculating theoretical molecular weight.

Data Presentation: Molecular Weight Calculation
The theoretical molecular weight of Azide-PEG5-Tos is confirmed across multiple chemical

suppliers and databases to be approximately 417.48 g/mol [1][2][3][4][5]. The exact mass is
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417.1570 u[1].

The table below provides a detailed breakdown of the calculation based on the chemical

formula C₁₇H₂₇N₃O₇S.

Element Symbol Atom Count
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 17 12.011 204.187

Hydrogen H 27 1.008 27.216

Nitrogen N 3 14.007 42.021

Oxygen O 7 15.999 111.993

Sulfur S 1 32.06 32.06

Total 417.477

Note: The calculated value of 417.477 g/mol is in excellent agreement with the widely cited

value of 417.48 g/mol .

Summary
This guide confirms the theoretical molecular weight of Azide-PEG5-Tos. The established

chemical formula is C₁₇H₂₇N₃O₇S, yielding a molecular weight of approximately 417.48 g/mol .

[1][2][3][4][5] This information is critical for accurate experimental design, stoichiometric

calculations, and data analysis in drug development and chemical biology applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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